Cas no 1056113-50-8 (3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-dibenzofuran)

• Product Name: 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-dibenzofuran
• CAS No: 1056113-50-8
• MF: C₁₈H₁₉BO₃
• MW: 294.152665376663
• CID: 4559879
• PubChem ID: 59500301
• Update Time: 2025-06-12

3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-dibenzofuran Chemical and Physical Properties

Names and Identifiers

• (dibenzofuran-3-yl)boronic acid pinacol ester
• 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-dibenzofuran
• 2-(dibenzo[b,d]furan-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane(WXC08407)
• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-dibenzofuran
• 2-(dibenzo[b,d]furan-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1056113-50-8
• DB-393780
• CS-0368373
• 4,4,5,5-tetramethyl-2-{8-oxatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaen-5-yl}-1,3,2-dioxaborolane
• SCHEMBL484105
• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)dibenzofuran
• F71643
• Dibenzofuran-3-boronic Acid Pinacol Ester
• BS-45668
• 2-dibenzofuran-3-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• MFCD30258409

• Inchi： 1S/C18H19BO3/c1-17(2)18(3,4)22-19(21-17)12-9-10-14-13-7-5-6-8-15(13)20-16(14)11-12/h5-11H,1-4H3
• InChI Key： IQFGNOVULCLFPH-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=C3C4C=CC=CC=4OC3=C2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 294.1427246g/mol
• Monoisotopic Mass: 294.1427246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.6

Additional information on 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-dibenzofuran

Introduction to 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-dibenzofuran (CAS No. 1056113-50-8)

3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-dibenzofuran (CAS No. 1056113-50-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is a dibenzofuran derivative functionalized with a boronic acid ester group, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The structure of 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-dibenzofuran is characterized by a dibenzofuran core and a boronic acid ester moiety. The dibenzofuran scaffold is known for its stability and rigidity, which are advantageous in the design of molecules with specific biological activities. The boronic acid ester group is particularly useful in Suzuki-Miyaura coupling reactions, a widely employed method for the formation of carbon-carbon bonds in organic synthesis.

Recent advancements in the field have highlighted the importance of 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-dibenzofuran as a key intermediate in the development of novel pharmaceuticals. For instance, studies have shown that this compound can be effectively used to synthesize compounds with potential therapeutic applications in areas such as oncology and neurodegenerative diseases. The ability to introduce diverse functional groups through Suzuki-Miyaura coupling reactions allows for the creation of a wide range of derivatives with tailored biological properties.

In the context of medicinal chemistry, 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-dibenzofuran has been utilized to develop small molecule inhibitors targeting specific enzymes and receptors. One notable example is its use in the synthesis of inhibitors for kinases involved in cancer progression. These inhibitors have shown promising results in preclinical studies, demonstrating their potential as lead compounds for further drug development.

The synthetic accessibility and functional versatility of 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-dibenzofuran make it an attractive choice for researchers working on complex molecular architectures. The compound can be synthesized through well-established methods involving palladium-catalyzed reactions and subsequent functionalization steps. This robust synthetic route ensures high yields and purity levels, which are crucial for both academic research and industrial applications.

Beyond its role as an intermediate in drug discovery, 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-dibenzofuran has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The ability to fine-tune the electronic structure through chemical modifications further enhances its utility in these advanced technological applications.

In summary, 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-dibenzofuran (CAS No. 1056113-50-8) is a multifaceted compound with significant potential across various scientific disciplines. Its role as an intermediate in medicinal chemistry and its applications in materials science underscore its importance as a valuable tool for researchers and scientists. As ongoing research continues to uncover new possibilities for this compound, it is likely to remain a focal point of interest in both academic and industrial settings.